![molecular formula C6H12O6S2 B3022998 cis-2-Butene-1,4-diol dimethanesulfonate CAS No. 70886-56-5](/img/structure/B3022998.png)
cis-2-Butene-1,4-diol dimethanesulfonate
Overview
Description
“Cis-2-Butene-1,4-diol” is a chemical compound with the molecular formula C4H8O2 . It is used as a probe for studying isomerization versus hydrogenation and hydrogenolysis reactions . It also plays a role in the production of endosulfan, where it reacts with hexachlorocyclopentadiene to form endosulfan diol .
Molecular Structure Analysis
The molecular structure of “cis-2-Butene-1,4-diol” consists of 4 carbon atoms, 8 hydrogen atoms, and 2 oxygen atoms . The average mass is 88.105 Da and the monoisotopic mass is 88.052429 Da .Chemical Reactions Analysis
“Cis-2-Butene-1,4-diol” reacts with hexachlorocyclopentadiene to form endosulfan diol . Endosulfan diol then reacts with thionyl chloride to form endosulfan .Physical And Chemical Properties Analysis
“Cis-2-Butene-1,4-diol” is a liquid at 20°C with a density of 1.072 g/mL . It has a refractive index of 1.478 (lit.) and a boiling point of 235°C (lit.) .Mechanism of Action
Target of Action
It’s known that the compound is used in various chemical reactions .
Mode of Action
It’s known to be used as a probe for studying isomerization versus hydrogenation and hydrogenolysis reactions .
Biochemical Pathways
The compound is involved in the production of endosulfan, a widely used insecticide . It reacts with hexachlorocyclopentadiene to form endosulfan diol. Endosulfan diol then reacts with thionyl chloride to form endosulfan .
Result of Action
The compound is used in the synthesis of endosulfan, an insecticide .
Advantages and Limitations for Lab Experiments
One of the main advantages of cis-2-Butene-1,4-diol dimethanesulfonate is its chiral nature, which allows researchers to study the effects of different enantiomers on biological systems. However, this compound is a complex molecule that can be difficult to synthesize and purify, which can limit its use in certain experiments. Additionally, this compound has been shown to be toxic in some cell lines, which can limit its use in certain applications.
Future Directions
There are many potential future directions for research involving cis-2-Butene-1,4-diol dimethanesulfonate. One area of interest is the development of new cancer therapies based on this compound's antitumor properties. Another area of interest is the study of this compound's effects on viral replication, which could lead to the development of new antiviral therapies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in material science and other fields.
Scientific Research Applications
Cis-2-Butene-1,4-diol dimethanesulfonate has a wide range of applications in scientific research, including drug development, biochemical studies, and material science. One of the most significant applications of this compound is in the development of new drugs. This compound has been shown to have antitumor and antiviral properties, making it a promising candidate for the development of new cancer and viral therapies.
Safety and Hazards
properties
IUPAC Name |
[(Z)-4-methylsulfonyloxybut-2-enyl] methanesulfonate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O6S2/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h3-4H,5-6H2,1-2H3/b4-3- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROPXCSBPIJQJTK-ARJAWSKDSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OCC=CCOS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)OC/C=C\COS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301236055 | |
Record name | 2-Butene-1,4-diol, 1,4-dimethanesulfonate, (2Z)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301236055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2303-47-1 | |
Record name | 2-Butene-1,4-diol, 1,4-dimethanesulfonate, (2Z)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2303-47-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Butene-1,4-diol, dimethanesulfonate, (Z)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002303471 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Butene-1,4-diol, 1,4-dimethanesulfonate, (2Z)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301236055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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